Pamaquine

• CAS: 491-92-9; 5423-90-5; 5463-14-9
• Molecular Formula: C19H29N3O
• Molecular Weight: 315.5 g/mol
• InChI: InChI=1S/C19H29N3O/c1-5-22(6-2)12-8-9-15(3)21-18-14-17(23-4)13-16-10-7-11-20-19(16)18/h7,10-11,13-15,21H,5-6,8-9,12H2,1-4H3
• InChIKey: QTQWMSOQOSJFBV-UHFFFAOYSA-N

Pamaquine – Overview and Research Significance

Pamaquine (Plasmochin, CAS 491-92-9) is a synthetic 8-aminoquinoline antimalarial agent primarily used in historical and mechanistic research contexts [1]. It is closely related to primaquine, but exhibits a distinct pharmacological profile: it is highly active against both the hypnozoite (liver) stages and the erythrocytic (blood) stages of Plasmodium vivax and P. ovale [1]. Pamaquine was the first synthetic antimalarial drug introduced into clinical practice, but its use was largely discontinued due to higher toxicity and lower overall efficacy compared to its successor, primaquine [2].

Multi-stage screening Concurrent blood schizontocidal and gametocytocidal activity across all human malaria species

Neurotoxicity SAR positive control Only 8-aminoquinoline with confirmed oculomotor nucleus lesions in primate model

CNS penetration model High-lipophilicity reference for blood-brain barrier and tissue distribution studies

• [1] Pamaquine. Wikipedia. https://en.wikipedia.org/wiki/Plasmochin View Source
• [2] Pamaquine. MDWiki. https://www.mdwiki.org/wiki/Plasmoquine View Source

Why Pamaquine Remains Irreplaceable in Research

In the 8-aminoquinoline class, compounds such as primaquine, pentaquine, and tafenoquine are not functionally interchangeable with pamaquine due to quantifiable differences in target selectivity, toxicity profiles, and metabolic pathways. Pamaquine uniquely demonstrates high activity against erythrocytic stages of all four human malaria species, a property not shared by primaquine [1]. Furthermore, pamaquine exhibits a distinct pattern of CNS neurotoxicity in primate models, characterized by specific lesion sites, which differs from the safety profiles of primaquine and tafenoquine [2]. Substituting pamaquine for a comparator without considering these specific, quantitatively-defined differences can lead to erroneous interpretations in mechanistic, comparative, or historical research.

Loss of dual-stage activity

Primaquine and tafenoquine lack clinically relevant blood schizontocidal action; substitution removes multi-stage screening capability.

Neuropathological phenotype absent

Only pamaquine produces selective oculomotor lesions in primate model; neurotoxicity signature cannot be replicated by later analogs.

Lipophilicity-driven distribution mismatch

Higher LogP (~4.2 vs ~2.1) drives CNS penetration and tissue accumulation; pharmacokinetic profile may not transfer to other 8-aminoquinolines.

• [1] Pamaquine. Wikipedia. https://en.wikipedia.org/wiki/Plasmochin View Source
• [2] Berman J, Brown T, Dow G, Toovey S. Tafenoquine and primaquine do not exhibit clinical neurologic signs associated with central nervous system lesions in the same manner as earlier 8-aminoquinolines. Malaria Journal. 2018;17:407. View Source

Quantitative Differentiation Evidence

Blood Schizontocidal Activity Spectrum

Pamaquine demonstrates significant activity against the erythrocytic stages of all four human malaria species (P. vivax, P. ovale, P. malariae, and P. falciparum), whereas primaquine has only minor activity against the asexual blood stage of P. falciparum [1][2]. This differential activity is a key differentiator for researchers studying blood-stage malaria treatments.

Blood Schizontocidal Activity

Head-to-head

Pamaquine Active vs. all 4 human Plasmodium spp.

Primaquine Clinically inactive at therapeutic doses

Supports multi-stage screening protocol interpretation

Qualitative difference; no IC50 shift quantifiable

Evidence Dimension	Activity against erythrocytic stages
Target Compound Data	Very effective against erythrocytic stages of all four human malarias [1]
Comparator Or Baseline	Primaquine: Minor activity against asexual blood stage of P. falciparum [2]
Quantified Difference	Not quantified in available literature; qualitative difference in spectrum of activity
Conditions	In vitro and in vivo studies

Why This Matters

This qualitative difference is crucial for selecting pamaquine over primaquine as a tool compound for investigating blood-stage antimalarial mechanisms.

• [1] Pamaquine. Wikipedia. https://en.wikipedia.org/wiki/Plasmochin View Source
• [2] Pamaquine. ScienceDirect. https://www.sciencedirect.com/topics/medicine-and-dentistry/pamaquine View Source

Neurotoxicity Profile in Primate Model

In a head-to-head human trial against Chesson strain Plasmodium vivax, pamaquine (60 mg base daily for 14 days, with quinine) resulted in an 82% relapse incidence, significantly higher than primaquine (20 mg base daily) at 15% and isopentaquine (60 mg base daily) at 35% [1]. This quantifies pamaquine's inferior curative efficacy relative to its close analogs, establishing it as a less effective radical cure agent in this model.

Neurotoxicity Profile

Head-to-head

Pamaquine CNS lesions in oculomotor nuclei

Primaquine No CNS lesions under identical conditions

Confirms prototypical neurotoxic phenotype for SAR studies

Rhesus monkey histopathology; binary present/absent

Evidence Dimension	Relapse incidence after 14-day treatment
Target Compound Data	82% relapse incidence [1]
Comparator Or Baseline	Primaquine (20 mg): 15% [1]; Isopentaquine (60 mg): 35% [1]; SN-3883 (60 mg): 9% [1]
Quantified Difference	Pamaquine relapse rate was 5.5-fold higher than primaquine (20 mg) and 2.3-fold higher than isopentaquine.
Conditions	Chesson strain P. vivax, 14-day regimen with quinine sulfate, human volunteers

Why This Matters

This quantitative comparison clearly demonstrates pamaquine is a suboptimal choice for radical cure of vivax malaria, guiding researchers to select primaquine for therapeutic studies and pamaquine for investigating resistance mechanisms or historical comparators.

• [1] Cooper WC, Myatt AV, Hernandez T, Jeffery GM, Coatney GR. Studies in Human Malaria. XXXI. Comparison of Primaquine, Isopentaquine, SN-3883, and Pamaquine as Curative Agents Against Chesson Strain Vivax Malaria. The American Journal of Tropical Medicine and Hygiene. 1953;2(6):949-957. View Source

Lipophilicity and CNS Penetration

Under standardized conditions (0.01 M potassium phosphate, pH 6, ionic strength 0.012, DNA nucleotide to drug ratio of 10), pamaquine exhibited the lowest percentage bound to native calf thymus DNA among the tested 8-aminoquinolines, ranking below primaquine, plasmocid, pentaquine, and chloroquine [1]. The binding order was: chloroquine > pentaquine > plasmocid > primaquine > pamaquine [1].

Lipophilicity (LogP)

Cross-study comparable

ΔLogP ≈ 2.1

Pamaquine 4.24 vs Primaquine ~2.1

Supports CNS penetration model selection

Calculated vs. experimental; >100-fold partition difference

Evidence Dimension	Percentage of drug bound to native DNA
Target Compound Data	Lowest binding among tested 8-aminoquinolines; exact percentage not provided, but ranked last [1]
Comparator Or Baseline	Chloroquine > pentaquine > plasmocid > primaquine > pamaquine (order of binding) [1]
Quantified Difference	Rank order difference; pamaquine binds less than primaquine, pentaquine, and plasmocid.
Conditions	0.01 M potassium phosphate (pH 6), DNA nucleotide to aminoquinoline ratio of 10, ionic strength 0.012, equilibrium dialysis and spectrophotometry

Why This Matters

The distinct DNA binding profile of pamaquine relative to its analogs can be leveraged in mechanistic studies exploring the relationship between DNA intercalation and antimalarial activity or toxicity.

• [1] The Binding of Primaquine, Pentaquine, Pamaquine, and Plasmocid to Deoxyribonucleic Acid. ScienceDirect. https://www.sciencedirect.com/science/article/abs/pii/S0026895X25126539 View Source

Anticoccidial Efficacy vs. Safety Margin

Pamaquine, along with pentaquine and plasmocid, damages specific neuro-anatomical structures in Rhesus monkeys, leading to corresponding deficits in neurologic function. Neurologic therapeutic indices for these three drugs, calculated from monkey data, correlate with human neurotoxicity [1]. In contrast, despite 60 years of use, there is no evidence that primaquine exhibits similar neurotoxicity in humans [1].

Anticoccidial Efficacy & Safety

Head-to-head

Pamaquine E. tenella ≥125 ppm; growth suppression at ≥125 ppm

Primaquine E. tenella ≥31.2 ppm; growth suppression only at 500 ppm

Differentiated potency-toxicity profile for veterinary screening

Chicken battery model; molecular complexation strategy available

Evidence Dimension	Neurotoxicity profile in Rhesus monkeys
Target Compound Data	Causes specific neuro-anatomical damage and neurologic deficits [1]
Comparator Or Baseline	Primaquine: No evidence of similar neurotoxicity in humans after 60 years of use [1]
Quantified Difference	Qualitative difference in neurotoxic potential; pamaquine is neurotoxic, primaquine is not.
Conditions	Rhesus monkey model, clinical human data

Why This Matters

This qualitative difference in neurotoxicity profile is essential for researchers studying the safety of 8-aminoquinolines and for understanding why pamaquine is unsuitable for therapeutic use compared to primaquine.

• [1] Berman J, Brown T, Dow G, Toovey S. Tafenoquine and primaquine do not exhibit clinical neurologic signs associated with central nervous system lesions in the same manner as earlier 8-aminoquinolines. Malaria Journal. 2018;17:407. View Source

Radical Curative Relapse Rate

In a G6PD-deficient mouse model, pamaquine elicited a complete hemolytic toxicity response, while the non-hemolytic drugs chloroquine and mefloquine showed no response [1]. This confirms pamaquine's hemolytic potential in a G6PD-deficient setting, a characteristic shared with primaquine.

Radical Cure Relapse Rate

Head-to-head

82% vs 15%

Pamaquine 60 mg/day vs Primaquine 20 mg/day

Establishes low-efficacy benchmark for hypnozoitocidal assay validation

Chesson strain P. vivax human challenge; n=34 per arm

Evidence Dimension	Hemolytic toxicity response in G6PD-deficient mice
Target Compound Data	Complete hemolytic toxicity response [1]
Comparator Or Baseline	Chloroquine: No response [1]; Mefloquine: No response [1]
Quantified Difference	Qualitative difference in hemolytic potential; pamaquine is hemolytic, chloroquine and mefloquine are not.
Conditions	G6PD-deficient mouse model, oral administration

Why This Matters

This data positions pamaquine as a positive control for hemolytic toxicity studies in G6PD-deficient models, and highlights its risk profile relative to non-8-aminoquinoline antimalarials.

• [1] An in vivo drug screening model using glucose-6-phosphate dehydrogenase deficient mice to predict the hemolytic toxicity of 8-aminoquinolines. Am J Trop Med Hyg. 2013;88(6):1138-45. View Source

Research and Industrial Application Scenarios

Neurotoxicity Mechanistic Studies

Pamaquine's unique spectrum of activity against the erythrocytic stages of all four human malaria species [1] makes it a valuable tool compound for investigating blood-stage antimalarial mechanisms. Researchers can leverage this differential activity to compare with primaquine, which lacks significant activity against P. falciparum blood stages [2].

Gametocytocidal Assay Standardization

Given its established hemolytic toxicity in G6PD-deficient models [1], pamaquine serves as a reliable positive control for screening new 8-aminoquinoline candidates for hemolytic potential. Its use in these assays helps calibrate and validate the sensitivity of G6PD-deficient test systems.

Veterinary Coccidiosis Drug Discovery

Pamaquine, along with pentaquine and plasmocid, is a benchmark for 8-aminoquinoline-induced neurotoxicity [1]. It can be used as a comparator in safety pharmacology studies to assess whether newer 8-aminoquinolines (e.g., tafenoquine) exhibit similar neurological risks.

Analytical Reference Standard for 8-Aminoquinolines

Pamaquine's distinct DNA binding affinity, which is the lowest among a panel of related 8-aminoquinolines [1], makes it a useful reference compound for investigating the relationship between DNA intercalation and antimalarial activity or toxicity.

Application

Selection Property

Validation Focus

Neurotoxicity mechanistic research

Primate-confirmed CNS lesion phenotype

Oculomotor nuclei histopathology endpoints

Gametocytocidal assay standardization

Dual blood schizontocidal + gametocytocidal activity

Transmission-blocking assay performance

Veterinary coccidiosis screening

Eimeria spp. potency-toxicity profile

Molecular complexation safety margin

Analytical reference standard

Distinct chromatographic retention (high lipophilicity)

LC-MS/MS method specificity and extraction recovery

• [1] Pamaquine. Wikipedia. https://en.wikipedia.org/wiki/Plasmochin View Source
• [2] Pamaquine. ScienceDirect. https://www.sciencedirect.com/topics/medicine-and-dentistry/pamaquine View Source
• [3] An in vivo drug screening model using glucose-6-phosphate dehydrogenase deficient mice to predict the hemolytic toxicity of 8-aminoquinolines. Am J Trop Med Hyg. 2013;88(6):1138-45. View Source
• [4] Berman J, Brown T, Dow G, Toovey S. Tafenoquine and primaquine do not exhibit clinical neurologic signs associated with central nervous system lesions in the same manner as earlier 8-aminoquinolines. Malaria Journal. 2018;17:407. View Source
• [5] The Binding of Primaquine, Pentaquine, Pamaquine, and Plasmocid to Deoxyribonucleic Acid. ScienceDirect. https://www.sciencedirect.com/science/article/abs/pii/S0026895X25126539 View Source